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Compound of Interest

Compound Name: LDN-209929 dihydrochloride

Cat. No.: B608505

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of LDN-209929
dihydrochloride solutions for use in biological research. LDN-209929 is a potent and selective
inhibitor of Haspin kinase, a key regulator of mitosis.

Introduction

LDN-209929 dihydrochloride is a valuable chemical tool for studying the roles of Haspin
kinase in cell division and its potential as a therapeutic target in oncology.[1] Haspin kinase
plays a crucial role in mitosis by phosphorylating histone H3 at threonine 3 (H3T3ph).[2][3] This
phosphorylation event is essential for the correct localization and function of the Chromosomal
Passenger Complex (CPC), which ensures proper chromosome alignment and segregation.[4]
Inhibition of Haspin with LDN-209929 disrupts these processes, leading to mitotic defects and
cell cycle arrest.

Quantitative Data Summary

The following table summarizes the key quantitative information for LDN-209929
dihydrochloride.
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Property Value Reference
Molecular Weight 405.77 g/mol

ICso0 (Haspin) 55 nM

ICso (DYRK2) 9.9 uM

Solubility (DMSO) > 33.33 mg/mL (82.14 mM)

Storage (Solid) 4°C, sealed from moisture

) -20°C for up to 1 month, or
Storage (Stock Solution)
-80°C for up to 6 months

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of LDN-209929
dihydrochloride in dimethyl sulfoxide (DMSO).

Materials:

o LDN-209929 dihydrochloride powder
e Anhydrous/molecular sieve-dried DMSO
 Sterile microcentrifuge tubes or vials

o Calibrated pipettes and sterile tips

o Vortex mixer

o Water bath or heat block (optional)

Procedure:
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e Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination.

e Weighing: Accurately weigh the desired amount of LDN-209929 dihydrochloride powder.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.058 mg of the
compound.

¢ Dissolution:

o Add the appropriate volume of anhydrous DMSO to the vial containing the LDN-209929
dihydrochloride powder. For a 10 mM solution, if you weighed 4.058 mg, add 1 mL of
DMSO.

o Vortex the solution vigorously for 1-2 minutes to aid dissolution.

o If the compound does not fully dissolve, gentle warming in a water bath or on a heat block
at a temperature not exceeding 60°C can be applied. Intermittent vortexing during
warming is recommended.

 Sterilization (Optional): If required for your application, the stock solution can be filter-
sterilized using a 0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

Note on DMSO: The use of anhydrous DMSO is recommended as hygroscopic DMSO can
affect the solubility and stability of the compound.

Protocol 2: Preparation of an In Vivo Formulation

This protocol provides a method for preparing an in vivo formulation of LDN-209929
dihydrochloride.
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Materials:

e LDN-209929 dihydrochloride

e DMSO

o PEG300 (Polyethylene glycol 300)
e Tween-80

e Saline (0.9% NaCl)

 Sterile tubes

o Calibrated pipettes and sterile tips
Procedure:

e Prepare a Concentrated Stock: Prepare a concentrated stock solution of LDN-209929
dihydrochloride in DMSO (e.g., 25 mg/mL).

¢ Vehicle Preparation: In a sterile tube, add the following solvents in the specified order,
ensuring complete mixing after each addition:

o 10% DMSO (from the concentrated stock)
o 40% PEG300
o 5% Tween-80

 Final Dilution: Add 45% saline to the mixture and mix thoroughly to obtain a clear,
homogenous solution. The final concentration of LDN-209929 in this formulation will depend
on the concentration of the initial DMSO stock. For example, using a 25 mg/mL DMSO stock
will result in a final concentration of 2.5 mg/mL.

Signaling Pathway and Experimental Workflow
Haspin Kinase Signaling Pathway in Mitosis
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The following diagram illustrates the signaling pathway involving Haspin kinase during mitosis.
Upstream kinases Cdk1 and PIk1 activate Haspin, which then phosphorylates Histone H3 at
Threonine 3. This phosphorylation event serves as a docking site for the Chromosomal
Passenger Complex (CPC), leading to its localization at the centromere and ensuring proper
chromosome segregation.
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Caption: Haspin kinase signaling cascade in mitosis.
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Experimental Workflow: Investigating the Effect of LDN-
209929 on Mitosis

This diagram outlines a typical experimental workflow to assess the impact of LDN-209929 on

cell cycle progression and mitotic events.
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Caption: Workflow for studying LDN-209929 effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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